N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide
Overview
Description
N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide, also known as DMAA, is a synthetic compound that has been extensively studied for its potential application in scientific research. DMAA is a derivative of the naturally occurring compound pyrazolone and has been shown to have a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide is not fully understood, but it is believed to work by increasing the release of norepinephrine and dopamine in the brain. This leads to increased energy, improved focus, and enhanced athletic performance.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase energy levels, improve cognitive function, and enhance athletic performance. This compound has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide in lab experiments is its ability to enhance cognitive function and improve focus. This can be useful for researchers who need to concentrate for long periods of time. However, one limitation of using this compound in lab experiments is its potential for abuse. This compound has been banned in many countries due to its potential for misuse.
Future Directions
There are many potential future directions for the study of N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide. One possible direction is the development of new synthetic compounds that have similar biochemical and physiological effects. Another possible direction is the study of the long-term effects of this compound on human health. Finally, researchers may also investigate the potential therapeutic applications of this compound for the treatment of various diseases and conditions.
Synthesis Methods
The synthesis of N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide involves the reaction of 3,5-dimethyl-1H-pyrazole-4-carboxylic acid with methylamine and acetic anhydride. This reaction produces this compound as a white crystalline solid with a melting point of 128-130°C.
Scientific Research Applications
N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide has been extensively studied for its potential application in scientific research. It has been shown to have a wide range of biochemical and physiological effects, including the ability to increase energy, enhance cognitive function, and improve athletic performance.
properties
IUPAC Name |
N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4O/c1-5-8(6(2)12-11-5)10-7(13)4-9-3/h9H,4H2,1-3H3,(H,10,13)(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APSNNLURPDUYPP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)NC(=O)CNC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[5-(4-bromophenyl)-4,6-dioxo-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazol-1-yl]-N-(4-phenoxyphenyl)acetamide](/img/structure/B2782759.png)
![Methyl 2-(2-azabicyclo[3.2.0]heptan-6-yl)acetate;hydrochloride](/img/structure/B2782767.png)
![2-((3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(thiophen-2-ylmethyl)acetamide](/img/structure/B2782769.png)
![methyl 4-(2-(4-cyclopropyl-7-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamido)benzoate](/img/structure/B2782772.png)
![3-((4-methoxyphenyl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)propanamide](/img/structure/B2782774.png)
![9-Oxa-3-azabicyclo[3.3.1]nonane hydrochloride](/img/structure/B2782775.png)
